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Compound of Interest

Compound Name: Thrazarine

Cat. No.: B1204969 Get Quote

Disclaimer: This document provides provisional guidance for the proper disposal of Thrazarine
in a research setting. A specific Safety Data Sheet (SDS) for Thrazarine containing

comprehensive hazard and disposal information is not publicly available at this time. Therefore,

these procedures are based on best practices for handling potent cytotoxic compounds,

antitumor antibiotics, and diazo compounds. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS) office for

site-specific protocols and to ensure full compliance with local, state, and federal regulations.

Under no circumstances should Thrazarine or its contaminated materials be disposed of down

the drain or in regular solid waste containers.[1][2]

Core Principles of Thrazarine Waste Management
Thrazarine is an antitumor antibiotic and should be handled as a potent, cytotoxic, and

potentially hazardous compound.[3] All waste generated from the handling of Thrazarine must

be treated as hazardous chemical waste. The primary goal of these procedures is to prevent

occupational exposure and environmental contamination. Key principles include:

Segregation at the Source: All Thrazarine-contaminated waste must be segregated from

other waste streams at the point of generation.[3]

Proper Containment: Use designated, leak-proof, and clearly labeled containers for all

Thrazarine waste.[1]
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Decontamination: All surfaces and equipment in contact with Thrazarine must be thoroughly

decontaminated.

Professional Disposal: Final disposal must be conducted through a licensed hazardous

waste management service.

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet, detailed quantitative data for Thrazarine is

limited. The following table summarizes available information and indicates where data is

critically needed.

Parameter Value / Specification Source(s)

Chemical Name
Thrazarine; O-[(3R)-2-diazo-3-

hydroxybutyryl)]-L-serine
N/A

CAS Number 120128-14-5 N/A

Molecular Formula C7H11N3O5 N/A

Molecular Weight 217.18 g/mol N/A

Melting Point 123-125 °C N/A

Hazard Class
Data Not Available (Presumed

Toxic/Cytotoxic)
N/A

Toxicity Data (LD50/LC50) Data Not Available N/A

Ecotoxicity Data Data Not Available N/A

Recommended PPE

Nitrile gloves (double-gloving

recommended), safety

goggles, lab coat.

Step-by-Step Disposal Procedure
This procedure outlines the process for preparing Thrazarine waste for collection by a licensed

hazardous waste contractor.
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Step 1: Waste Segregation and Containerization
Proper segregation is the most critical step in safe disposal. Do not mix Thrazarine waste with

other chemical waste streams unless explicitly permitted by your institution's EHS office.

Waste Type Container Type
Color Coding
(Typical)

Labeling
Requirements

Bulk Thrazarine

Waste (Unused neat

compound,

concentrated stock

solutions)

Original container or a

compatible, sealable

glass or polyethylene

container.

Black

"Hazardous Waste,"

"Thrazarine," "Toxic,"

"Cytotoxic".

Trace-Contaminated

Solids (Gloves, bench

paper, pipette tips,

vials)

Lined, rigid, puncture-

resistant container.
Yellow

"Trace Chemotherapy

Waste," "Cytotoxic

Waste".

Contaminated Sharps

(Needles, syringes)

Puncture-proof sharps

container specifically

for chemotherapy

waste.

Yellow or Black

"Chemotherapy

Sharps," "Incinerate

Only".

Contaminated Liquids

(Aqueous solutions,

cell culture media)

Sealable, compatible

plastic (e.g., HDPE) or

glass container.

Black

"Hazardous Waste,"

"Aqueous Thrazarine

Waste," "Toxic".

Step 2: Labeling of Hazardous Waste
Affix a completed hazardous waste label to every container. The label must include:

The words "Hazardous Waste".

The full chemical name: "Thrazarine".

The specific hazards (e.g., "Toxic," "Cytotoxic").

The accumulation start date.
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The name of the principal investigator or laboratory supervisor.

Step 3: On-Site Waste Storage
Store all sealed and labeled Thrazarine waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.

The SAA must be under the control of laboratory personnel and away from general traffic

areas.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Do not store incompatible waste types together. For instance, keep Thrazarine waste

separate from strong acids, bases, and oxidizers.

Step 4: Arranging for Disposal
Once a waste container is full or is no longer being added to, contact your institution's EHS

office to schedule a pickup.

Do not exceed the storage time limits for hazardous waste as defined by your institution and

regulatory agencies.

The ultimate disposal method for cytotoxic and diazo compounds is typically high-

temperature incineration by a licensed hazardous waste facility.

Experimental Protocol: Spill Decontamination
In the event of a Thrazarine spill, immediate and proper decontamination is crucial.

Materials:

Chemical spill kit appropriate for cytotoxic compounds.

Personal Protective Equipment (PPE): two pairs of chemotherapy-rated gloves, disposable

gown, safety goggles, and a face shield.

Absorbent pads.
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Detergent solution.

70% isopropyl alcohol.

Designated hazardous waste container for spill cleanup materials.

Procedure:

Evacuate and Secure: Alert others in the area and restrict access.

Don PPE: Wear the appropriate PPE before addressing the spill.

Contain the Spill: If the spill is a liquid, cover it with absorbent pads. If it is a solid, gently

cover it with damp absorbent pads to avoid raising dust.

Initial Cleaning: Clean the spill area twice with a detergent solution, working from the outside

in. Dispose of all cleaning materials in a designated cytotoxic waste bag.

Final Rinse: Wipe the area with 70% isopropyl alcohol and allow it to air dry.

Doff PPE: Carefully remove all PPE, placing the outer gloves, gown, and other disposable

items into the cytotoxic waste bag. Remove inner gloves last.

Seal and Dispose: Seal the waste bag and place it in a second bag ("double-bagging").

Dispose of it in the designated bulk cytotoxic waste container.

Report: Report the spill to your laboratory supervisor and EHS office.

Mandatory Visualizations
The following diagrams illustrate the key workflows for Thrazarine disposal and decision-

making.
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Step 1: Generation & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Disposal

Thrazarine Use in Lab

Identify Waste Type
(Bulk, Trace, Sharps, Liquid)

Select Correct Container
(e.g., Black, Yellow)

Affix Hazardous Waste Label

Store in Designated
Satellite Accumulation Area (SAA)

Use Secondary Containment

Request EHS Pickup

Transport to Licensed
Hazardous Waste Facility

High-Temperature Incineration

Click to download full resolution via product page

Caption: Thrazarine Disposal Workflow.
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Spill Occurs

Is the spill large or
uncontained?

Evacuate Area Immediately!
Call EHS/Emergency Response

Yes Are you trained and equipped
to handle the spill?

No

Report Spill to Supervisor and EHS

No

Follow Spill Decontamination Protocol

Yes

Click to download full resolution via product page

Caption: Spill Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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